BENGHE Methodological & Application

Check Availability & Pricing

MPTO0B214: Application Notes and Protocols for
Breast Cancer Cell Line Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MPTOB214

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of MPT0B214, a novel
microtubule inhibitor, for research in breast cancer cell lines. This document includes
guantitative data on its anti-proliferative activity, a detailed description of its mechanism of
action, and standardized protocols for key experimental assays.

Introduction

MPTO0B214 is a synthetic 5-amino-2-aroylquinoline derivative that has demonstrated potent
antitumor activity across a range of human cancer cell lines. It functions as a microtubule
inhibitor by binding to the colchicine-binding site of tubulin, thereby disrupting microtubule
polymerization.[1][2][3][4] This disruption leads to mitotic arrest and subsequent induction of
apoptosis through a mitochondria-dependent intrinsic pathway.[1] These characteristics make
MPT0B214 a compound of significant interest for breast cancer research, particularly in
overcoming drug resistance.[1]

Data Presentation

The anti-proliferative efficacy of MPTOB214 has been quantified in various cancer cell lines.
The following table summarizes the half-maximal inhibitory concentration (IC50) values,
providing a clear comparison of its potency.
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Cell Line Cancer Type IC50 (nM)
MCF-7 Breast Carcinoma ~15

KB Cervical Carcinoma ~5-15
HONE-1 Nasopharyngeal Carcinoma ~5-15
HT29 Colorectal Carcinoma ~5-15
H460 Lung Cancer ~5-15
TSGH Gastric Carcinoma ~5-15
MKN-45 Gastric Carcinoma ~5-15

Data extracted from a study by
Nien et al. (2013).[1]

Mechanism of Action

MPTO0B214 exerts its anticancer effects by targeting the microtubule network, a critical
component of the cellular cytoskeleton involved in cell division, structure, and transport.

Click to download full resolution via product page

Mechanism of MPT0B214 in breast cancer cells.

Experimental Protocols
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The following are detailed protocols for key experiments to assess the efficacy and mechanism
of MPTOB214 in breast cancer cell lines.

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of MPT0B214 on breast cancer cell lines.

1. Seed Cells 2. Treat with MPT0B214 3. Add MTT Reagent 4. Solubilize Formazan

5. Measure Absorbance 6. Analyze Data

w 2. Harvest & Wash 3. Stain with Annexin V & Pl 4. Flow Cytometry Analysis
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1. Treat & Harvest Cells 2. Fix Cells 3. Stain with PI/RNasej—> 4. Flow Cytometry Analysis
(1. Protein Extractior)

G. Protein Transfe)

4. Blocking

5. Primary Antibody Incubation

6. Secondary Antibody Incubation

7. Detection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [MPT0B214: Application Notes and Protocols for Breast
Cancer Cell Line Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612148#mptOb214-application-in-breast-cancer-cell-
lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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